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Introduction
Chromic sulfate, and specifically its hydrated form, chromic sulfate pentadecahydrate
(Cr₂(SO₄)₃·15H₂O), is a cornerstone of the global leather industry.[1][2][3] Accounting for

approximately 85-90% of all leather production, chrome tanning is favored for its efficiency,

cost-effectiveness, and the superior quality of the resulting leather.[1][3] This process

transforms putrescible animal hides and skins into a durable, non-putrescible material with

enhanced hydrothermal stability, softness, and strength.[3] For researchers, understanding the

application of chromic sulfate is crucial for process optimization, environmental impact

mitigation, and the development of novel tanning and biomaterial stabilization techniques.

The fundamental mechanism of chrome tanning involves the cross-linking of collagen fibers

within the hide by chromium (III) complexes.[4] This cross-linking imparts the characteristic

properties of chrome-tanned leather, often referred to as "wet blue" due to its distinctive color

after the initial tanning stage.[1] A contemporary theory, the "Link Lock" mechanism, posits that

the process involves chromium (III) molecular ions linking to the collagen structure, with sulfate

ions acting as a "locking" agent to create a stable matrix, conferring high hydrothermal stability.

This document provides detailed application notes and experimental protocols for the use of

chromic sulfate pentadecahydrate in leather tanning research, complete with quantitative

data, methodologies, and visual diagrams to aid in experimental design and execution.
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Data Presentation
Table 1: Influence of Process Parameters on Chrome
Tanning Efficiency

Parameter Range/Value
Effect on
Chrome
Uptake (%)

Effect on
Shrinkage
Temperature
(°C)

Reference

pH (Basification) 3.5 - 4.2

Increased uptake

with increasing

pH

Increased

stability with

increasing pH

[5]

Chromium Offer

(%)
4 - 8

Higher offer can

lead to higher

uptake, but

diminishing

returns

Generally stable

above a certain

threshold

[3]

Temperature (°C) 35 - 40

Increased

reaction rate and

uptake

Higher stability [6]

Masking Agents Varies

Can improve

chrome

penetration and

uptake

Can influence

the final

properties

Ultrasound

Application
N/A

Can increase

chrome uptake

by up to 28.5%

Improved

stability
[3]

Table 2: Physical Properties of Chrome-Tanned Leather
vs. Other Tanning Methods
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Property
Chrome-
Tanned

Vegetable-
Tanned

Glutaraldehyd
e-Tanned

Reference

Shrinkage

Temperature (°C)
>100 ~80 ~87 [3]

Tensile Strength

( kg/cm ²)
~211 Varies ~211

Elongation at

Break (%)
~38 Varies ~38

Tear Strength (

kg/cm )
~89 Varies ~63

Tannin Content

(%)
~4 ~20 N/A [3]

Experimental Protocols
Protocol 1: Standard Laboratory Chrome Tanning of
Bovine Hide
This protocol outlines a standard single-bath chrome tanning process suitable for laboratory-

scale research.

Materials:

Bovine hide, delimed and bated

Chromic sulfate pentadecahydrate

Sodium formate

Sodium bicarbonate (or other basifying agent)

Formic acid

Water
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Tanning drum or suitable agitated vessel

pH meter

Procedure:

Pickling:

Place the delimed and bated hide into the tanning drum with 50-100% water (based on

pelt weight).

Add 6-8% sodium chloride and run the drum for 10 minutes.

Add 0.5-1.0% formic acid (diluted 1:10 with water) in two intervals of 10 minutes.

Run the drum for 60-90 minutes. The final pH of the cross-section should be 2.8-3.2.

Tanning:

Drain the pickling liquor.

Add 50% water and 6-8% chromic sulfate pentadecahydrate (based on pelt weight).

Run the drum for 90-120 minutes. Check for complete penetration of the chrome,

indicated by a uniform blue color throughout the cross-section of the hide.

Basification:

Once penetration is complete, begin basification to raise the pH and fix the chromium to

the collagen.

Add 1% sodium formate and run for 30 minutes.

Slowly add 0.5-1.0% sodium bicarbonate (dissolved in water) in three to four intervals over

3-4 hours.

Monitor the pH of the liquor, aiming for a final pH of 3.8-4.0.

After the final addition of basifying agent, run the drum for an additional 60-120 minutes.
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Washing and Post-Tanning:

Drain the tanning liquor.

Wash the "wet blue" leather thoroughly with water.

The leather is now ready for subsequent post-tanning processes such as retanning,

dyeing, and fatliquoring.

Protocol 2: Evaluation of Chrome Uptake
This protocol determines the percentage of chromium from the tanning liquor that is absorbed

by the hide.

Materials:

Spent chrome tanning liquor

Digestion apparatus (e.g., Kjeldahl flask)

Sulfuric acid

Perchloric acid

Potassium permanganate

Sodium azide

Potassium iodide

Sodium thiosulfate solution (standardized)

Starch indicator solution

Procedure:

Sample Preparation:

Collect a known volume of the spent tanning liquor after the tanning process is complete.
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Filter the liquor to remove any suspended solids.

Digestion:

Pipette a precise volume of the filtered liquor into a Kjeldahl flask.

Add concentrated sulfuric acid and a few boiling chips.

Heat the flask until dense white fumes appear.

Cool the flask and cautiously add perchloric acid.

Heat again until the solution becomes clear and then for a further 10 minutes.

Titration:

Cool the digested sample and dilute with distilled water.

Add potassium permanganate solution dropwise until a faint pink color persists.

Add sodium azide to remove excess permanganate.

Add potassium iodide solution. The solution will turn a brownish-yellow due to the

liberation of iodine.

Titrate with a standardized sodium thiosulfate solution until the color fades to a pale

yellow.

Add a few drops of starch indicator solution, which will turn the solution blue.

Continue the titration with sodium thiosulfate until the blue color disappears.

Calculation:

Calculate the amount of chromium in the spent liquor based on the volume of sodium

thiosulfate used.

Determine the initial amount of chromium offered in the tanning bath.
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Calculate the chrome uptake percentage using the following formula: Chrome Uptake (%)

= [(Initial Cr - Final Cr in liquor) / Initial Cr] x 100

Mandatory Visualization
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Caption: Experimental workflow for chrome tanning of leather.
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Caption: The "Link Lock" mechanism of chrome tanning.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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